Cas no 943114-42-9 (3-Chloro-4-(prop-2-yn-1-yloxy)benzoic acid)

• Product Name: 3-Chloro-4-(prop-2-yn-1-yloxy)benzoic acid
• CAS No: 943114-42-9
• MF: C₁₀H₇ClO₃
• MW: 210.613782167435
• CID: 6782137
• PubChem ID: 20109387
• Update Time: 2025-05-22

3-Chloro-4-(prop-2-yn-1-yloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-(prop-2-yn-1-yloxy)benzoic acid
• AKOS000346207
• 943114-42-9
• 3-Chloro-4-(prop-2-yn-1-yloxy)benzoic acid

• Inchi： 1S/C10H7ClO3/c1-2-5-14-9-4-3-7(10(12)13)6-8(9)11/h1,3-4,6H,5H2,(H,12,13)
• InChI Key： PSRVHQKCNIDHOW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=CC=1OCC#C

Computed Properties

• Exact Mass: 210.0083718g/mol
• Monoisotopic Mass: 210.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-Chloro-4-(prop-2-yn-1-yloxy)benzoic acid

3-Chloro-4-(prop-2-yn-1-yloxy)benzoic Acid: A Comprehensive Overview

The compound with CAS No. 943114-42-9, commonly referred to as 3-Chloro-4-(prop-2-yn-1-yloxy)benzoic acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into the chemical characteristics, synthesis methods, and recent advancements related to this compound.

3-Chloro-4-(prop-2-yn-1-yloxy)benzoic acid is an aromatic compound featuring a benzoic acid moiety with specific substituents. The presence of a chlorine atom at the meta position and a propargyl ether group at the para position introduces unique electronic and steric effects. These features make it a valuable substrate for further chemical modifications and functionalization. Recent studies have highlighted its role in drug design, where its structural versatility allows for the creation of bioactive molecules with enhanced pharmacokinetic properties.

The synthesis of 3-Chloro-4-(prop-2-yn-1-yloxy)benzoic acid involves multi-step reactions, often incorporating advanced catalytic systems to achieve high yields and purity. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to optimize its production. The use of transition metal catalysts has been particularly effective in constructing the propargyl ether group, ensuring high regioselectivity and efficiency.

In terms of applications, 3-Chloro-4-(prop-2-yneoxy)benzoic acid has shown promise in the field of materials science. Its ability to form stable coordination complexes with metal ions has led to its investigation as a potential precursor for metal organic frameworks (MOFs). Recent findings suggest that these MOFs exhibit exceptional gas adsorption capabilities, making them ideal candidates for environmental remediation technologies.

Moreover, this compound has been employed as an intermediate in the synthesis of bioactive agents targeting various diseases. For instance, its derivatives have demonstrated anti-inflammatory and anticancer activities in preclinical studies. The incorporation of the propargyl ether group into drug candidates has been shown to enhance their bioavailability and reduce systemic toxicity, making it a valuable component in medicinal chemistry research.

Recent advancements in computational chemistry have further elucidated the electronic properties of 3-Chloro-4-(propargyloxy)benzoic acid. Quantum mechanical simulations have revealed that the compound exhibits distinct π-conjugation patterns, which influence its reactivity in both organic and bioorganic systems. These insights are paving the way for novel applications in optoelectronics and sensor technologies.

In conclusion, 3-Chloro-4-(propargyloxy)benzoic acid (CAS No. 943114-42-) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent research breakthroughs, positions it as a key player in advancing modern chemical science. As ongoing studies continue to uncover new potentials for this molecule, its role in shaping future innovations is undeniably significant.